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Compound of Interest

Compound Name: Glycine lauryl ester hydrochloride

Cat. No.: B095140 Get Quote

Essential Safety and Handling Guide for Glycine
Lauryl Ester Hydrochloride
For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential, immediate safety and logistical

information for the proper use and disposal of Glycine lauryl ester hydrochloride.

Personal Protective Equipment (PPE)
When handling Glycine lauryl ester hydrochloride, a comprehensive approach to personal

safety is crucial. The following personal protective equipment is recommended to minimize

exposure and ensure a safe laboratory environment.
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PPE Category Item Specification

Eye and Face Protection Safety Goggles or Glasses

Must conform to OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[1]

Face Shield
Recommended when there is

a splash hazard.

Skin Protection Gloves

Nitrile rubber gloves are a

suitable option.[2] Always

inspect gloves prior to use and

use proper removal technique.

Lab Coat/Protective Clothing

Wear a lab coat or other

protective clothing to prevent

skin exposure.

Respiratory Protection Fume Hood

All handling of Glycine lauryl

ester hydrochloride powder

should be conducted in a well-

ventilated area, preferably a

chemical fume hood, to

minimize inhalation of dust.[3]

Respirator

If a fume hood is not available

or if dust levels are expected

to be high, a NIOSH-approved

respirator may be necessary.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan is critical for the safe handling of Glycine lauryl ester
hydrochloride. The following step-by-step guidance outlines the key procedures from

preparation to post-handling cleanup.

1. Preparation:
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Ensure that a current Safety Data Sheet (SDS) for Glycine lauryl ester hydrochloride is

readily accessible.

Verify that all necessary PPE is available and in good condition.

Confirm that a chemical fume hood is operational.

Prepare all necessary equipment and reagents before handling the compound.

Ensure that an eyewash station and safety shower are unobstructed and accessible.[1]

2. Handling the Compound:

Wear the appropriate PPE as detailed in the table above.

Conduct all weighing and transferring of the solid material within a chemical fume hood to

avoid dust inhalation.[3]

Avoid direct contact with skin and eyes.[1]

Do not eat, drink, or smoke in the laboratory area.

Use equipment and containers that are clean and dry to prevent contamination.

3. In Case of a Spill:

Evacuate the immediate area if the spill is large or in a poorly ventilated space.

For small spills, use an absorbent material to contain the substance.

Sweep up the spilled material and place it into a suitable, labeled container for disposal.[1]

Clean the spill area with an appropriate solvent or detergent and water.

Dispose of all contaminated materials as hazardous waste.

4. First Aid Measures:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[2]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. Seek medical attention if irritation develops.[2]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.[2]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[2]

Disposal Plan
Proper disposal of Glycine lauryl ester hydrochloride and any associated waste is essential

to prevent environmental contamination and ensure regulatory compliance.

Chemical Waste:

Collect all waste containing Glycine lauryl ester hydrochloride in a clearly labeled,

sealed container.

It is recommended to neutralize the waste with a suitable base, such as sodium

bicarbonate, before disposal.[3]

Dispose of the chemical waste through a licensed professional waste disposal service.[3]

Incineration in a chemical incinerator equipped with an afterburner and scrubber is a

potential disposal method.

Contaminated Materials:

All disposable PPE (gloves, etc.) and any materials used to clean up spills should be

placed in a sealed bag and disposed of as hazardous waste.

Empty Containers:

Thoroughly rinse empty containers with an appropriate solvent. The rinsate should be

collected and disposed of as chemical waste.
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Dispose of the clean, empty containers in accordance with local regulations.

Safety Data Summary
Currently, there is limited specific quantitative toxicological data available for Glycine lauryl
ester hydrochloride. The toxicological properties have not been fully investigated.[1]

Therefore, it is crucial to handle this compound with a high degree of caution, assuming it may

have hazardous properties.

Data Point Value

Occupational Exposure Limits Not established.[1]

Acute Toxicity (Oral, Dermal, Inhalation) No data available.

LD50/LC50 No data available.

The following diagram illustrates the logical workflow for the safe handling of Glycine lauryl
ester hydrochloride.

Caption: Workflow for Safe Handling of Glycine Lauryl Ester Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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